Cas no 2171806-64-5 (1-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopropane-1-carboxylic acid)

• Product Name: 1-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopropane-1-carboxylic acid
• CAS No: 2171806-64-5
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5949331
• PubChem ID: 165511183
• Update Time: 2025-07-16

1-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopropane-1-carboxylic acid
• 1-[3-cyclohexyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]cyclopropane-1-carboxylic acid
• EN300-1559530
• 2171806-64-5

• Inchi： 1S/C28H32N2O5/c31-25(30-28(14-15-28)26(32)33)16-24(18-8-2-1-3-9-18)29-27(34)35-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23-24H,1-3,8-9,14-17H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： GMRQWYSCXBLQRL-UHFFFAOYSA-N
• SMILES： OC(C1(CC1)NC(CC(C1CCCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 1-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopropane-1-carboxylic acid

Introduction to 1-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopropane-1-carboxylic acid (CAS No. 2171806-64-5)

1-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopropane-1-carboxylic acid, identified by the chemical formula CAS No. 2171806-64-5, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a convergence of advanced synthetic strategies and biological functionality, making it a subject of considerable interest for researchers exploring novel therapeutic avenues.

The structural framework of this compound is characterized by a cyclopropane ring integrated with an amide linkage, which is further functionalized with a 1-3-cyclohexyl side chain and an N-terminal (9H-fluoren-9-yl)methoxycarbonyl group. This unique arrangement imparts distinct physicochemical properties that are critical for its potential applications in drug design and development. The cyclopropane moiety, known for its rigid three-membered ring structure, often enhances binding affinity and metabolic stability, while the amide group serves as a versatile pharmacophore for modulating biological activity.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of such structural motifs in drug discovery. The (9H-fluoren-9-yl)methoxycarbonyl moiety, in particular, has been recognized for its ability to improve pharmacokinetic profiles by enhancing solubility and reducing proteolytic degradation. This feature is particularly relevant in the context of peptide mimetics and peptidomimetics, where maintaining structural integrity under physiological conditions is paramount.

In the realm of medicinal chemistry, the synthesis of this compound exemplifies the growing trend toward multicomponent reactions and convergent synthetic pathways. These approaches not only streamline the production process but also allow for rapid diversification of molecular libraries, enabling high-throughput screening for biologically active entities. The 1-3-cyclohexyl substituent further contributes to the compound's overall stability and lipophilicity, making it a promising candidate for oral administration or dermal delivery systems.

Current research indicates that derivatives of this class of compounds exhibit potential in modulating enzyme activity and receptor binding. For instance, studies have demonstrated that amide-based scaffolds can interact with proteases and kinases, which are key targets in oncology and inflammatory diseases. The presence of the cyclopropane ring may enhance binding interactions by introducing steric constraints that optimize receptor occupancy.

The (9H-fluoren-9-yl)methoxycarbonyl group not only serves as a protective group during synthesis but also as an anchor for further derivatization. This dual functionality allows chemists to append additional pharmacophores or linkers, thereby tailoring the compound's biological profile to specific therapeutic needs. Such flexibility is crucial in developing molecules with enhanced efficacy and reduced side effects.

From a biochemical perspective, the amide linkage in this compound plays a critical role in its interactions with biological targets. Amides are known to form hydrogen bonds with polar residues in proteins, which can be leveraged to improve binding affinity. Additionally, the cyclopropane ring introduces conformational rigidity, which may prevent unwanted rotational freedom that could diminish binding efficacy.

The synthesis of 1-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopropane-1-carboxylic acid involves multi-step organic transformations, including nucleophilic substitution reactions, cyclization processes, and protection-deprotection strategies. The use of advanced catalytic systems has enabled more efficient and sustainable synthetic routes, aligning with green chemistry principles. These developments underscore the importance of innovative methodologies in producing complex molecules with pharmaceutical relevance.

In conclusion, 1-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopropane-1-carboxylic acid (CAS No. 2171806-64-5) represents a significant advancement in medicinal chemistry due to its unique structural features and potential biological applications. The integration of cyclopropane rings, amide linkages, and fluorinated aromatic groups provides a versatile platform for developing novel therapeutic agents. As research continues to uncover new biological targets and synthetic methodologies, compounds like this are poised to play a pivotal role in addressing unmet medical needs.